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Compound of Interest

Compound Name: 6-Benzyloxyindole

Cat. No.: B015660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the physical and chemical properties of 6-
Benzyloxyindole, a key heterocyclic intermediate in medicinal chemistry and materials

science. Its versatile scaffold is utilized in the synthesis of a wide range of biologically active

compounds and functional organic materials.

Core Physical and Chemical Properties
6-Benzyloxyindole is a crystalline solid, appearing as a white to pale yellow or brown powder.

[1][2][3] It is stable under recommended storage conditions of 2-8°C.[1][4][5]

Table 1: Physical Properties of 6-Benzyloxyindole
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Property Value Source(s)

CAS Number 15903-94-3 [1][2][6]

Molecular Formula C₁₅H₁₃NO [1][2][6]

Molecular Weight 223.27 g/mol [1][5][7]

Melting Point 113.5-119.5 °C [2][4]

Boiling Point 411.6 ± 20.0 °C (Predicted) [4][5]

Density 1.196 ± 0.06 g/cm³ (Predicted) [4][5]

Appearance

White to pale cream, yellow, or

brown crystalline

powder/flakes

[1][2][3]

pKa 17.17 ± 0.30 (Predicted) [5]

Solubility
6-Benzyloxyindole exhibits limited solubility in polar solvents like water but is slightly soluble

in several organic solvents.[4][8][9] This solubility profile is critical for its application in organic

synthesis and pharmacological preparations.[8]

Slightly Soluble In: Chloroform, Diethyl Ether, Ethanol, Ethyl Acetate.[4][9]

Chemical Properties and Reactivity
6-Benzyloxyindole serves as a crucial reactant and building block in a variety of advanced

organic syntheses. Its indole nucleus and benzyl-protected hydroxyl group allow for

regioselective functionalization, making it a valuable precursor for complex molecular

architectures.

Key Chemical Roles:

Intermediate in Pharmaceutical Synthesis: It is a key reactant in the preparation of inhibitors

for Hepatitis C Virus (HCV) and Protein Kinase C (PKC).[1][5]
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Precursor for Cannabinoid Receptor Ligands: Used to prepare indol-3-yl

tetramethylcyclopropyl ketones, which act as ligands for the CB2 cannabinoid receptor.[1][5]

Role in Enantioselective Synthesis: It is a reactant for the enantioselective synthesis of

quaternary carbon-containing 3-(3-indolyl)isoindolin-1-ones.[1][5][10]

Friedel-Crafts Alkylation: It participates in Friedel-Crafts alkylation reactions with

hydroxyisoindolinones.[1][5]

Synthesis of β-heteroarylated Ketones: Employed in the direct and regioselective synthesis

of these ketones.[1][5]

The benzyl ether group provides stability and enhanced solubility, facilitating its use in various

synthetic protocols.[3] This protecting group can be selectively removed under specific reaction

conditions to yield the corresponding hydroxylated indole derivative.

Experimental Protocols
Illustrative Synthesis of Benzyloxyindoles
While a specific protocol for 6-benzyloxyindole is not detailed in the provided results, a

general and efficient two-step procedure for a related isomer, 4-benzyloxyindole, illustrates a

common synthetic strategy. This process, known as the Leimgruber-Batcho indole synthesis,

can be adapted for various substituted indoles.

Step 1: Synthesis of (E)-6-Benzyloxy-2-nitro-β-pyrrolidinostyrene

A solution of 6-benzyloxy-2-nitrotoluene (0.72 mol) in 400 mL of DMF is prepared.

N,N-dimethylformamide dimethyl acetal (0.84 mol) and pyrrolidine (0.84 mol) are added to

the solution.[11]

The mixture is heated at reflux (110°C) for 3 hours under a nitrogen atmosphere and then

cooled to room temperature.[11]

Volatile components are removed using a rotary evaporator. The resulting red residue is

dissolved in 200 mL of methylene chloride and 1.60 L of methanol to yield the styrene

intermediate.[11]
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Step 2: Reductive Cyclization to 4-Benzyloxyindole

To a stirred solution of the intermediate (E)-6-benzyloxy-2-nitro-β-pyrrolidinostyrene (0.50

mol) in 1 L of THF and 1 L of methanol at 30°C under nitrogen, 10 mL of Raney nickel is

added.[11]

85% hydrazine hydrate (0.75 mol) is added, causing vigorous gas evolution and a

temperature increase.[11]

Additional portions of hydrazine hydrate are added over time while maintaining the

temperature between 45-50°C.[11]

After the reaction is complete, the catalyst is filtered off, and the filtrate is evaporated.

The residue is purified via column chromatography on silica gel to afford the final 4-

benzyloxyindole product.[11]

Spectroscopic Data
Spectroscopic analysis is essential for the structural confirmation of 6-Benzyloxyindole.

¹H NMR: Proton NMR spectra are available for 6-Benzyloxyindole, which can confirm the

presence and arrangement of protons on the indole ring and the benzyloxy group.[12]

Mass Spectrometry: While a direct spectrum for 6-benzyloxyindole is not provided, mass

spectral data is a standard method for determining the molecular weight and fragmentation

pattern of indole derivatives.[13][14]

Infrared (IR) Spectroscopy: IR spectra can identify characteristic functional groups present in

the molecule, such as the N-H stretch of the indole and C-O stretches of the ether linkage.

[15]

Application Workflow
6-Benzyloxyindole is rarely the final active molecule but rather a critical starting material or

intermediate. Its utility in drug discovery and materials science is best represented as a

workflow where it serves as a foundational scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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